5,6,7,8,9,10-Hexahydro-alpha-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]thiazole-3-methanol

• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 3-phenyl-1-(7-thia-2,5-diazatricyclo[6.6.0.02,6]tetradeca-1(8),3,5-trien-3-yl)propan-1-ol
• InChI: InChI=1S/C20H24N2OS/c23-18(13-12-15-8-4-3-5-9-15)17-14-21-20-22(17)16-10-6-1-2-7-11-19(16)24-20/h3-5,8-9,14,18,23H,1-2,6-7,10-13H2
• InChI Key: OSQOQGRWBMQFTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2=C(CC1)N3C(=CN=C3S2)C(CCC4=CC=CC=C4)O

Description

5,6,7,8,9,10-Hexahydro-alpha-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]thiazole-3-methanol is a useful research compound. Its molecular formula is C20H24N2OS and its molecular weight is 340.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Magnesium (0.29 g) in THF (70 mL) was treated with (2-bromoethyl) benzene (2.22 g) and the Grignard reagent was generated during 24 hours. Solid 5,6,7,8,9,10-Hexahydro-cyclooct[d]imidazo[2,1-b]thiazole-3-carboxaldehyde (Formula H-6) (0.70 g) was added, reacted for 2.5 hours and the supernate was decanted into 5% ammonium chloride solution. The precipitated 5,6,7,8,9,10-Hexahydro-α-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]-thiazole-3-methanol (Formula H-7) was extracted into ethyl acetate, the extracts were washed, dried, and evaporated to a viscous residue (1.51 g). Crystallization of the residue from acetonitrile solution provided pure 5,6,7,8,9,10-Hexahydro-α-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]thiazole-3-methanol (Formula H-7) (0.79 g), m.p. 123-124°.